Cas no 1353956-10-1 ({2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid)

• Product Name: {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• CAS No: 1353956-10-1
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 2160785
• Update Time: 2025-10-31

{2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(Tert-butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• 2-(2-(((tert-Butoxycarbonyl)(isopropyl)amino)methyl)pyrrolidin-1-yl)acetic acid
• (S)-2-(2-(((tert-Butoxycarbonyl)(isopropyl)amino)methyl)pyrrolidin-1-yl)acetic acid
• AM92742
• {2-[(tert-Butoxycarbonylisopropylamino)methyl]pyrrolidin-1-yl}acetic acid
• {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

• Inchi： 1S/C15H28N2O4/c1-11(2)17(14(20)21-15(3,4)5)9-12-7-6-8-16(12)10-13(18)19/h11-12H,6-10H2,1-5H3,(H,18,19)
• InChI Key： YJHDPAZVKYQWSV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)CC1CCCN1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 376
• Topological Polar Surface Area: 70.1

Additional information on {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

Research Briefing on {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS: 1353956-10-1)

In recent years, the compound {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS: 1353956-10-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure and tert-butoxycarbonyl (Boc) protecting group, has shown promising potential in drug discovery and development, particularly in the synthesis of novel bioactive compounds and prodrugs. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic relevance.

The synthesis of {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid involves multi-step organic transformations, leveraging the reactivity of its functional groups. Recent studies have highlighted its role as a key intermediate in the preparation of peptidomimetics and small-molecule inhibitors. For instance, researchers have utilized this compound to develop protease inhibitors targeting enzymes implicated in viral infections and cancer progression. The Boc-protected amine moiety enhances the stability of the intermediate during synthetic procedures, while the acetic acid tail allows for further derivatization, making it a versatile building block in medicinal chemistry.

One of the most notable applications of this compound is its incorporation into the design of prodrugs. Prodrug strategies are increasingly employed to improve the pharmacokinetic properties of therapeutic agents, such as bioavailability and tissue specificity. Recent publications have demonstrated that {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid can be conjugated to active pharmaceutical ingredients (APIs) to form ester or amide linkages, which are cleaved in vivo to release the parent drug. This approach has been particularly effective in enhancing the delivery of poorly soluble compounds, as evidenced by preclinical studies.

In addition to its synthetic utility, this compound has also been investigated for its direct biological activities. Preliminary in vitro assays have revealed that derivatives of {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further mechanistic studies and in vivo validation are required to confirm these observations.

Despite its promising attributes, challenges remain in the large-scale production and optimization of this compound. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, enabling more efficient and sustainable synthesis routes. For example, the use of immobilized catalysts and continuous-flow reactors has significantly reduced reaction times and improved yields, as reported in a 2023 study published in the Journal of Organic Chemistry.

Looking ahead, the continued exploration of {2-[(Tert-Butoxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid and its derivatives is expected to yield new insights into its therapeutic potential. Collaborative efforts between academic and industrial researchers will be crucial in translating these discoveries into clinically viable solutions. This briefing underscores the importance of this compound as a valuable tool in modern drug discovery and highlights the need for further interdisciplinary research to unlock its full potential.